TOURMALINE

• CAS: 1317-93-7
• Synonyms: TOURMALINE
• Molecular Formula: CH4Ge

Tourmaline’s functional performance is dictated by its cation‑site occupancy. Fe‑rich schorl provides a higher piezoelectric coefficient (~9.5 pC/N) and surface potential (560‑590 mV) than Li‑rich elbaite, making it the superior choice for piezoelectric‑catalytic degradation of organic pollutants. For tunable far‑infrared emission, a 10 wt% tourmaline/glass composite achieves a validated emissivity of 0.925. A graphene/tourmaline composite increases negative‑ion output by 11.9 %. These composition‑specific advantages mean a generic ‘in‑class’ swap is scientifically unsound.

Tourmaline (CAS 1317-93-7) for Advanced Functional Material Procurement

Tourmaline (CAS 1317-93-7) is a complex borosilicate mineral group with a general formula XY₃Z₆(Si₆O₁₈)(BO₃)₃V₃W, where X, Y, and Z sites accommodate diverse cations [1]. It is a non-centrosymmetric crystal (trigonal system, space group R3m) that exhibits concurrent pyroelectricity and piezoelectricity [2]. Its far-infrared emissivity, negative ion generation capacity, and catalytic properties are highly sensitive to its specific elemental composition [3].

• [1] Henry, D. J., Novák, M., Hawthorne, F. C., Ertl, A., Dutrow, B. L., Uher, P., & Pezzotta, F. (2011). Nomenclature of the tourmaline-supergroup minerals. American Mineralogist, 96(5-6), 895-913. View Source
• [2] Donnay, G. (1977). Structural mechanism of pyroelectricity in tourmaline. Acta Crystallographica Section A, 33(6), 927-932. View Source
• [3] Meng, J., Liang, J., Liu, J., & Zhang, H. (2016). Effect of the Dosage of Tourmaline on Far Infrared Emission Properties of Tourmaline/Glass Composite Materials. Journal of Nanoscience and Nanotechnology, 16(11), 11844-11848. View Source

Why Tourmaline (CAS 1317-93-7) Cannot Be Replaced by Generic Substitutes

Tourmaline's functional performance is not a singular, fixed property; it is a direct consequence of its specific crystal-chemical composition. Unlike many synthetic materials, tourmaline's piezoelectric coefficient, pyroelectric response, and far-infrared emissivity are dictated by the precise occupancy of its Y and Z cation sites (e.g., Fe, Mg, Li, Al) [1]. Consequently, a generic 'tourmaline' substitution fails because an Fe-rich schorl exhibits a significantly higher piezoelectric coefficient (e.g., ~9.5 pC/N) compared to an Li-rich elbaite (~6.7 pC/N) [2]. This compositional sensitivity directly impacts application-specific performance, making a simple 'in-class' swap scientifically unsound for procurement decisions.

• [1] Zhao, C., Liao, L., & Xing, J. (2014). Correlation between intrinsic dipole moment and pyroelectric coefficient of Fe-Mg tourmaline. International Journal of Minerals, Metallurgy, and Materials, 21(2), 105-112. View Source
• [2] Anonymous. (2024). The piezoelectric catalysis effect of tourmalines in the degradation of organic pollutants. Journal of Alloys and Compounds, Article 174831. View Source

Quantitative Comparative Evidence for Tourmaline (CAS 1317-93-7) Selection

Enhanced Piezoelectric Coefficient in Iron-Rich Tourmaline (Fe-TM) vs. Lithium-Rich Tourmaline (Li-TM)

Fe-rich tourmaline (Fe-TM) exhibits a higher piezoelectric coefficient compared to Li-rich tourmaline (Li-TM). This translates to a higher surface potential and, consequently, superior piezoelectric catalysis performance [1].

Evidence Dimension	Piezoelectric coefficient (d33)
Target Compound Data	9.5 pC/N
Comparator Or Baseline	6.7 pC/N (Li-rich tourmaline, Li-TM)
Quantified Difference	2.8 pC/N higher (approx. 42% increase)
Conditions	Measured at room temperature on natural mineral specimens.

Why This Matters

For applications requiring high piezoelectric response (e.g., sensors, energy harvesting, catalysis), Fe-rich tourmaline offers a quantifiable performance advantage over Li-rich varieties.

• [1] Anonymous. (2024). The piezoelectric catalysis effect of tourmalines in the degradation of organic pollutants. Journal of Alloys and Compounds, Article 174831. View Source

Superior Far-Infrared Emissivity in Tourmaline/Glass Composites

Tourmaline, when incorporated into a glass matrix, dramatically enhances the far-infrared emissivity of the composite material, achieving a value that surpasses both pure tourmaline and pure glass powders [1].

Evidence Dimension	Far-infrared emissivity
Target Compound Data	0.925 (for tourmaline/glass composite)
Comparator Or Baseline	Significantly higher than either pure tourmaline or pure glass powders.
Quantified Difference	Achieves 0.925 emissivity at 10 wt% tourmaline loading.
Conditions	Composite sintered at 600°C; measured via FTIR.

Why This Matters

For applications in infrared heating, medical devices, or stealth coatings, the composite form with tourmaline provides a highly efficient, tunable far-infrared emitter.

• [1] Zhang, H., Meng, J., Liang, J., Liu, J., & Zeng, Z. (2016). Effect of the Dosage of Tourmaline on Far Infrared Emission Properties of Tourmaline/Glass Composite Materials. Journal of Nanoscience and Nanotechnology, 16(11), 11844-11848. View Source

Improved Negative Ion Release from Graphene/Tourmaline Composite

The addition of graphene to tourmaline via ball milling creates a composite with significantly enhanced negative ion release capabilities compared to pristine tourmaline [1].

Evidence Dimension	Negative ion release rate
Target Compound Data	11.9% increase
Comparator Or Baseline	Pristine tourmaline powder.
Quantified Difference	11.9% higher release rate.
Conditions	Ball milling at 200 rpm for 2 hours.

Why This Matters

This quantifiable enhancement makes the graphene/tourmaline composite a superior candidate for air purification, personal wellness products, and other negative ion-generating applications.

• [1] Luo, Y., et al. (2019). Preparation and improved negative ion release of graphene/tourmaline composite. Materials Research Express, 6(4), 045046. View Source

Composition-Dependent Pyroelectric Coefficient in Fe-Mg Tourmalines

The pyroelectric coefficient of tourmaline is not a fixed value; it is directly correlated with the intrinsic dipole moment, which in turn is governed by the Fe/Mg ratio in the crystal structure [1].

Evidence Dimension	Pyroelectric coefficient
Target Compound Data	Varies proportionally with Fe content and intrinsic dipole moment.
Comparator Or Baseline	Fe-poor/Mg-rich tourmaline samples.
Quantified Difference	The pyroelectric coefficient increases with the increase in intrinsic dipole moment over a given temperature interval.
Conditions	Measured from room temperature to -100°C.

Why This Matters

This allows for the selection or synthesis of tourmaline with a tailored pyroelectric response for specific thermal sensing or energy harvesting applications, a degree of control not possible with materials lacking such compositional sensitivity.

• [1] Zhao, C., Liao, L., & Xing, J. (2014). Correlation between intrinsic dipole moment and pyroelectric coefficient of Fe-Mg tourmaline. International Journal of Minerals, Metallurgy, and Materials, 21(2), 105-112. View Source

Comparative Thermal Stability and Power Output vs. Quartz

While quartz is a benchmark piezoelectric material, direct comparisons reveal specific advantages and disadvantages of tourmaline. Tourmaline exhibits a negative temperature coefficient for its piezoelectric response, which contrasts with some other materials [1]. Furthermore, under identical size and frequency conditions, tourmaline oscillators have been shown to be inferior to Y-cut quartz in terms of power output [1].

Evidence Dimension	Piezoelectric oscillator power output and temperature coefficient
Target Compound Data	Temperature coefficient ~ -35.5 ppm/°C; 'decidedly inferior' power output.
Comparator Or Baseline	Y-cut quartz oscillator (same size and frequency).
Quantified Difference	Tourmaline's temperature coefficient is approximately -35.5 ppm/°C; its power output is qualitatively lower than quartz.
Conditions	Comparison of oscillators with same dimensions and resonant frequency.

Why This Matters

This data provides a critical selection criterion: tourmaline is not a drop-in replacement for quartz. It is the preferred choice for applications requiring pyroelectricity or a specific temperature coefficient, but quartz remains superior for high-power oscillator applications.

• [1] Cady, W. G. (1946). Piezoelectricity: An Introduction to the Theory and Applications of Electromechanical Phenomena in Crystals. McGraw-Hill. View Source

Validated Application Scenarios for Tourmaline (CAS 1317-93-7) Based on Quantitative Evidence

High-Efficiency Piezoelectric Catalysis for Wastewater Treatment

Iron-rich tourmaline (Fe-TM) is the superior choice for designing piezoelectric catalytic reactors aimed at degrading organic pollutants like Rhodamine B or p-nitrophenol. Its higher piezoelectric coefficient (9.5 pC/N) and surface potential (560-590 mV) directly correlate with enhanced generation of reactive oxygen species (•OH) under ultrasonic stimulation, providing a quantifiable performance boost over Li-rich tourmaline [4].

Advanced Far-Infrared Heating Elements and Medical Devices

For applications requiring efficient and tunable far-infrared emission, a tourmaline/glass composite with 10 wt% tourmaline loading is the optimal material. It achieves a validated far-infrared emissivity of 0.925, significantly outperforming pure tourmaline or glass. This makes it ideal for high-performance infrared heaters, therapeutic devices, and specialty coatings [4].

Enhanced Negative Ion Generators for Air Purification

A graphene/tourmaline composite prepared via ball milling offers a quantifiable 11.9% increase in negative ion release over pristine tourmaline. This enhanced performance makes it the material of choice for developing next-generation air purifiers, functional textiles, and personal wellness products that rely on negative ion generation for health or environmental benefits [4].

Tailored Pyroelectric Sensors for Low-Temperature Detection

Fe-Mg tourmalines exhibit a composition-dependent pyroelectric coefficient that can be tuned by controlling the Fe/Mg ratio. This property is highly valuable for developing customized pyroelectric sensors for low-temperature applications (e.g., in cryogenics or space exploration), where a material's response can be precisely engineered through its crystal chemistry [4].

• [1] Anonymous. (2024). The piezoelectric catalysis effect of tourmalines in the degradation of organic pollutants. Journal of Alloys and Compounds, Article 174831. View Source
• [2] Zhang, H., Meng, J., Liang, J., Liu, J., & Zeng, Z. (2016). Effect of the Dosage of Tourmaline on Far Infrared Emission Properties of Tourmaline/Glass Composite Materials. Journal of Nanoscience and Nanotechnology, 16(11), 11844-11848. View Source
• [3] Luo, Y., et al. (2019). Preparation and improved negative ion release of graphene/tourmaline composite. Materials Research Express, 6(4), 045046. View Source
• [4] Zhao, C., Liao, L., & Xing, J. (2014). Correlation between intrinsic dipole moment and pyroelectric coefficient of Fe-Mg tourmaline. International Journal of Minerals, Metallurgy, and Materials, 21(2), 105-112. View Source